Cas no 1361913-19-0 (Ethyl 5-(aminomethyl)-4-(difluoromethyl)-2-methylpyridine-3-acetate)
Ethyl 5-(aminomethyl)-4-(difluoromethyl)-2-methylpyridine-3-acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-(aminomethyl)-4-(difluoromethyl)-2-methylpyridine-3-acetate
-
- Inchi: 1S/C12H16F2N2O2/c1-3-18-10(17)4-9-7(2)16-6-8(5-15)11(9)12(13)14/h6,12H,3-5,15H2,1-2H3
- InChI Key: ZBOBSZLYGSYINA-UHFFFAOYSA-N
- SMILES: FC(C1C(=CN=C(C)C=1CC(=O)OCC)CN)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 277
- XLogP3: 0.9
- Topological Polar Surface Area: 65.2
Ethyl 5-(aminomethyl)-4-(difluoromethyl)-2-methylpyridine-3-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022000335-500mg |
Ethyl 5-(aminomethyl)-4-(difluoromethyl)-2-methylpyridine-3-acetate |
1361913-19-0 | 97% | 500mg |
$1,029.00 | 2022-04-02 | |
| Alichem | A022000335-1g |
Ethyl 5-(aminomethyl)-4-(difluoromethyl)-2-methylpyridine-3-acetate |
1361913-19-0 | 97% | 1g |
$1,680.00 | 2022-04-02 |
Ethyl 5-(aminomethyl)-4-(difluoromethyl)-2-methylpyridine-3-acetate Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
Additional information on Ethyl 5-(aminomethyl)-4-(difluoromethyl)-2-methylpyridine-3-acetate
Ethyl 5-(aminomethyl)-4-(difluoromethyl)-2-methylpyridine-3-acetate: A Comprehensive Overview
Ethyl 5-(aminomethyl)-4-(difluoromethyl)-2-methylpyridine-3-acetate, with CAS No. 1361913-19-0, is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an ethyl acetate group at position 3, an aminomethyl group at position 5, and a difluoromethyl group at position 4, along with a methyl substituent at position 2. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule.
Recent studies have highlighted the potential of Ethyl 5-(aminomethyl)-4-(difluoromethyl)-2-methylpyridine-3-acetate in various applications, particularly in drug discovery and development. The presence of the aminomethyl group at position 5 suggests potential for hydrogen bonding interactions, which are often critical in molecular recognition and binding affinity. Similarly, the difluoromethyl group at position 4 introduces electron-withdrawing effects, which can modulate the electronic properties of the pyridine ring and influence reactivity in chemical reactions.
The methyl substituent at position 2 adds steric bulk to the molecule, potentially affecting its conformational flexibility and solubility properties. These structural features collectively make Ethyl 5-(aminomethyl)-4-(difluoromethyl)-2-methylpyridine-3-acetate a promising candidate for exploring its role as a bioactive agent or as an intermediate in the synthesis of more complex molecules.
From a synthetic standpoint, Ethyl 5-(aminomethyl)-4-(difluoromethyl)-2-methylpyridine-3-acetate can be synthesized through various routes, including nucleophilic aromatic substitution or coupling reactions. The choice of synthetic methodology depends on the availability of starting materials and the desired regioselectivity of the product. Recent advancements in catalytic methods and green chemistry have further expanded the scope of synthesizing such compounds with improved efficiency and reduced environmental impact.
One of the most exciting developments involving Ethyl 5-(aminomethyl)-4-(difluoromethyL) -2-methyLpyridine-3-acetate is its potential application in targeted drug delivery systems. Researchers have explored its ability to serve as a carrier for therapeutic agents due to its biocompatibility and controlled release properties. The ethyl acetate group at position 3 has been shown to facilitate drug encapsulation, while the other substituents contribute to stability and targeting efficiency.
In addition to its pharmaceutical applications, Ethyl 5-(aminomethyL) -4-difluorome thyl -2-methyLpyridine-3-acetate has also been investigated for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors or light-emitting diodes (LEDs). The difluorome thyl group's electron-withdrawing nature enhances charge transport properties, while the methyl substituent improves thermal stability.
Recent studies have also delved into the environmental fate and toxicity of Ethyl 5-(aminome thyl) -4-difl uorome thyl -2-methyLpyridine-3-acetate. Understanding its biodegradation pathways and potential ecotoxicological effects are crucial for ensuring safe handling and disposal practices in industrial settings. Preliminary findings suggest that under aerobic conditions, the compound undergoes microbial degradation through oxidative pathways, leading to mineralization products such as carbon dioxide and water.
The versatility of Ethyl 5-(aminome thyl) -4-difl uorome thyl -2-methyLpyridine-3-acetate lies in its ability to serve as both a standalone compound and an intermediate in more complex synthetic processes. Its modular structure allows chemists to introduce additional functional groups or modify existing ones to tailor its properties for specific applications.
In conclusion, Ethyl 5-(aminome thyl) -4-difl uorome thyl -2-methyLpyridine-3-acetate represents a fascinating example of how structural diversity can lead to multifaceted applications across various scientific disciplines. As research continues to uncover new insights into its chemical behavior and biological activity, this compound is poised to play an increasingly important role in advancing both medicinal chemistry and materials science.
1361913-19-0 (Ethyl 5-(aminomethyl)-4-(difluoromethyl)-2-methylpyridine-3-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)